[4-[5-Fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]piperazin-1-yl]-(2H-triazol-4-yl)methanone

• IUPAC Name: [4-[5-fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]piperazin-1-yl]-(2H-triazol-4-yl)methanone
• InChI: InChI=1S/C18H18FN7O2/c1-28-13-4-2-12(3-5-13)16-15(19)17(21-11-20-16)25-6-8-26(9-7-25)18(27)14-10-22-24-23-14/h2-5,10-11H,6-9H2,1H3,(H,22,23,24)
• InChI Key: OMDOOMMEWCTPCR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C(=NC=N2)N3CCN(CC3)C(=O)C4=NNN=C4)F
• Molecular Formula: C18H18FN7O2
• Molecular Weight: 383.4 g/mol

Description

This compound is a novel triazole-pyrimidine hybrid. It has been studied for its neuroprotective and anti-neuroinflammatory properties. Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

A series of novel triazole-pyrimidine-based compounds were designed, synthesized and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The synthesis process involved refluxing in phosphorus oxychloride at 105°C for 3–4 hours.

Molecular Structure Analysis

The molecular structure of this compound was characterized using mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The molecular results revealed that triazole-pyrimidine hybrid compounds have promising neuroprotective and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of this compound was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. It showed significant anti-neuroinflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells.

Future Directions

The future directions of this compound involve further exploration of its neuroprotective and anti-neuroinflammatory properties. It has the potential to be developed as a therapeutic agent for neurodegenerative diseases, ischemic stroke, and traumatic brain injury.